Cas no 71049-78-0 (2H-Pyran-3(6H)-one, 2-(hydroxymethyl)-6-methoxy-, trans-)

• Product name: 2H-Pyran-3(6H)-one, 2-(hydroxymethyl)-6-methoxy-, trans-
• CAS No: 71049-78-0
• MF: C₇H₁₀O₄
• MW: 158.1519
• CID: 546192
• PubChem ID: 71404753

2H-Pyran-3(6H)-one, 2-(hydroxymethyl)-6-methoxy-, trans- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3(6H)-one, 2-(hydroxymethyl)-6-methoxy-, trans-
• 71049-78-0
• DTXSID60825579
• (2S,6R)-2-(Hydroxymethyl)-6-methoxy-2H-pyran-3(6H)-one

• Inchi： InChI=1S/C7H10O4/c1-10-7-3-2-5(9)6(4-8)11-7/h2-3,6-8H,4H2,1H3/t6-,7+/m0/s1
• InChI Key： NHEULIXZTZKRIB-NKWVEPMBSA-N
• SMILES： COC1C=CC(=O)C(O1)CO

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76